2,4-Dichloro-3'-pyrrolidinomethyl benzophenone
Overview
Description
2,4-Dichloro-3'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Environmental Impact and Toxicology
- 2,4-Dichlorophenoxyacetic acid (2,4-D) is widely used as a herbicide in agricultural and urban settings. Research has focused on its toxicology, mutagenicity, and environmental fate, with the USA being a significant contributor to this body of work. Studies have explored its effects on gene expression, resistance to herbicides, and impact on non-target aquatic species. Future research is likely to delve deeper into molecular biology aspects, particularly gene expression and the assessment of exposure in humans and other vertebrates (Zuanazzi, Ghisi, & Oliveira, 2020).
Health Concerns and Safety Evaluations
- The safety of benzophenone, a component structurally related to the 2,4-Dichloro-3'-pyrrolidinomethyl benzophenone, has been evaluated concerning its use in flavorings and cosmetics. While some studies have raised concerns about potential health effects, including endocrine disruption and carcinogenicity, regulatory bodies have established tolerable daily intake levels based on current evidence. These evaluations underscore the importance of continuous monitoring and assessment of the safety of such compounds (Silano et al., 2017).
Analytical and Environmental Chemistry
- Research has also focused on the analytical methods and occurrence of organic UV-filters like benzophenone in the environment, highlighting the need for better understanding the risks associated with their widespread use in personal care products. These studies emphasize the importance of developing and applying advanced analytical techniques to monitor and understand the environmental fate of such chemicals (Ramos, Homem, Alves, & Santos, 2015).
Safety and Hazards
The safety data sheet (SDS) for 2,4-Dichloro-3’-pyrrolidinomethyl benzophenone includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, and exposure controls/personal protection .
Properties
IUPAC Name |
(2,4-dichlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2NO/c19-15-6-7-16(17(20)11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h3-7,10-11H,1-2,8-9,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLLLHAFLPJWHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC(=CC=C2)C(=O)C3=C(C=C(C=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40643218 | |
Record name | (2,4-Dichlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40643218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898770-78-0 | |
Record name | Methanone, (2,4-dichlorophenyl)[3-(1-pyrrolidinylmethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898770-78-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2,4-Dichlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40643218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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